Ethyl L-ornithine dihydrochloride

• IUPAC Name: ethyl (2S)-2,5-diaminopentanoate;dihydrochloride
• InChI: InChI=1S/C7H16N2O2.2ClH/c1-2-11-7(10)6(9)4-3-5-8;;/h6H,2-5,8-9H2,1H3;2*1H/t6-;;/m0../s1
• InChI Key: FGDABGPSQJJTDH-ILKKLZGPSA-N
• Canonical SMILES: CCOC(=O)C(CCCN)N.Cl.Cl
• Isomeric SMILES: CCOC(=O)[C@H](CCCN)N.Cl.Cl
• Molecular Formula: C7H18Cl2N2O2
• DSSTOX Substance ID: DTXSID30233804
• Molecular Weight: 233.13 g/mol
• CAS RN: 84772-29-2

Description

Ethyl L-ornithine dihydrochloride is a compound with the chemical formula C₇H₁₇ClN₂O₂ . It is also known as (S)-2,5-Diaminopentanoic acid dihydrochloride . This compound is a derivative of L-ornithine , an amino acid that plays a crucial role in the urea cycle and the biosynthesis of arginine. L-ornithine itself is a non-proteinogenic amino acid, meaning it is not directly incorporated into proteins but serves other essential functions in the body .

Synthesis Analysis

• Conjugation with L-ornithine : L-ornithine or L-glutamine (another amino acid) is coupled to PLGA using EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) coupling reactions. This step results in the formation of PLGA-L-ornithine .

Molecular Structure Analysis

The molecular structure of This compound is represented as follows:

Chemical Reactions Analysis

• .

Physical And Chemical Properties Analysis

• Degradation : Faster degradation than PLGA due to surface-type erosion

Scientific Research Applications

Role in Polyamine Biosynthesis

Ethyl L-ornithine dihydrochloride, through its structural analogs, plays a significant role in the study of polyamine biosynthesis. Research has shown that certain analogs of L-ornithine are evaluated as inhibitors of the enzyme ornithine decarboxylase, which is crucial in polyamine biosynthesis. These studies are essential in understanding the metabolic pathways and potential therapeutic targets for diseases related to polyamine metabolism (Abdel-monem et al., 1975; Bey et al., 1978).

Conformational Studies and Polymer Research

This compound is also used in the synthesis of polymers and in conformational studies. For example, research into poly(Nδ-ethyl-L-ornithine) and its derivatives has provided insights into the helix-coil transitions of these polymers, which is valuable in material science and bioengineering (Yamamoto & Yang, 1974).

Enhancing Aromatic Qualities in Food Production

In the food industry, particularly in the production of fragrant rice, this compound has been explored for its potential to enhance aromatic qualities. Foliar application of ornithine solutions has been shown to significantly improve the aroma of fragrant rice by increasing the concentration of 2-acetyl-1-pyrroline, a key compound in rice aroma (Luo et al., 2020).

Biotechnological Production

In biotechnology, strains of Corynebacterium glutamicum have been engineered to enhance the production of L-ornithine, a precursor to this compound. These studies not only provide a means for efficient production of L-ornithine but also contribute to our understanding of metabolic engineering and synthetic biology (Zhang et al., 2018; Zhang et al., 2017).

Mechanism of Action

Target of Action

The primary target of (S)-Ethyl 2,5-diaminopentanoate dihydrochloride, also known as Ethyl L-ornithine dihydrochloride or L-Ornithine Ethyl ester Dihydrochloride, is the urea cycle . This compound is a derivative of the amino acid ornithine , which plays a crucial role in the urea cycle .

Mode of Action

The compound interacts with its targets by being metabolized to L-arginine . L-arginine then stimulates the pituitary release of growth hormone . This interaction results in changes in the body’s protein synthesis and muscle tissue production .

Biochemical Pathways

The compound affects the urea cycle and the polyamine synthesis pathway . Ornithine, from which the compound is derived, is critical for the production of the body’s proteins, enzymes, and muscle tissue . It plays a central role in the urea cycle, allowing for the disposal of excess nitrogen . Furthermore, ornithine is the starting point for the synthesis of many polyamines such as putrescine and spermine .

Pharmacokinetics

As a derivative of the amino acid ornithine, it can be inferred that the compound may share similar pharmacokinetic properties with ornithine .

Result of Action

The molecular and cellular effects of the compound’s action include the enhancement of the release of growth hormone, burning of excess body fat, and improvement of athletic performance . It also has anabolic effects, wound-healing effects, and is immuno-enhancing .

Safety and Hazards

• Precautionary Statements : Handle with care, avoid contact with eyes and skin

Future Directions

Ethyl L-ornithine dihydrochloride and related compounds could be explored further for their potential as biodegradable materials in biomaterials, drug delivery systems, and tissue engineering .